Cas no 2248381-05-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate
• CAS No: 2248381-05-5
• MF: C₂₁H₁₇N₃O₄S
• MW: 407.442383527756
• CID: 6200856
• PubChem ID: 165868049
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6523284
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate
• 2248381-05-5

• Inchi： 1S/C21H17N3O4S/c1-13-19(14(2)23(22-13)15-8-4-3-5-9-15)29-12-18(25)28-24-20(26)16-10-6-7-11-17(16)21(24)27/h3-11H,12H2,1-2H3
• InChI Key： SIGIMSNPPGYAEZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 407.09397721g/mol
• Monoisotopic Mass: 407.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate (CAS No. 2248381-05-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate (CAS No. 2248381-05-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique molecular structure, plays a crucial role in the development of novel therapeutic agents and crop protection solutions. Researchers and industry professionals are increasingly interested in its potential applications, making it a hot topic in scientific discussions.

The compound's structure features a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety linked to a 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate group. This combination imparts unique chemical properties, such as enhanced stability and reactivity, which are highly valued in synthetic chemistry. The presence of the pyrazole ring further enhances its biological activity, making it a candidate for drug discovery and agricultural formulations.

One of the most searched questions about 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate (CAS No. 2248381-05-5) revolves around its synthesis and scalability. Researchers often inquire about the optimal conditions for its production, including catalysts, solvents, and reaction times. Recent studies suggest that mild conditions and eco-friendly solvents can yield high purity and excellent yields, aligning with the growing demand for sustainable chemistry practices.

Another trending topic is the compound's potential in drug discovery. Its structural features make it a promising scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, the pyrazole moiety is known to interact with various biological targets, offering opportunities for treating inflammatory diseases, metabolic disorders, and even certain cancers. This has led to a surge in patents and publications exploring its therapeutic potential.

In the agrochemical sector, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate (CAS No. 2248381-05-5) is being investigated for its role in developing next-generation pesticides. Its ability to disrupt pest metabolism while being environmentally benign makes it a standout candidate. Farmers and agronomists are particularly interested in its efficacy against resistant pest strains, a pressing issue in modern agriculture.

The market dynamics for this compound are also evolving. With increasing R&D investments in pharmaceuticals and agrochemicals, the demand for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate (CAS No. 2248381-05-5) is projected to grow. Suppliers and manufacturers are scaling up production to meet this demand, focusing on cost-effective and sustainable methods. This aligns with the broader industry shift toward green chemistry and reduced environmental impact.

Safety and handling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate (CAS No. 2248381-05-5) are also frequently discussed. While it is not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. Researchers emphasize the use of inert atmospheres and moisture-free environments to prevent degradation, ensuring consistent performance in applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)sulfanyl]acetate (CAS No. 2248381-05-5) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure, coupled with growing research interest, positions it as a key player in future innovations. As the scientific community continues to explore its applications, this compound is poised to make a lasting impact across multiple industries.